N-(5-chloro-2-methoxyphenyl)-2-{1-[(4-methylphenyl)carbonyl]-3-oxodecahydroquinoxalin-2-yl}acetamide

• Molecular Formula: C25H28ClN3O4
• Molecular Weight: 470.0 g/mol
• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[1-(4-methylbenzoyl)-3-oxo-2,4,4a,5,6,7,8,8a-octahydroquinoxalin-2-yl]acetamide
• InChI: InChI=1S/C25H28ClN3O4/c1-15-7-9-16(10-8-15)25(32)29-20-6-4-3-5-18(20)28-24(31)21(29)14-23(30)27-19-13-17(26)11-12-22(19)33-2/h7-13,18,20-21H,3-6,14H2,1-2H3,(H,27,30)(H,28,31)
• InChI Key: UXJQETXIYSETOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2C3CCCCC3NC(=O)C2CC(=O)NC4=C(C=CC(=C4)Cl)OC

Description

N-(5-chloro-2-methoxyphenyl)-2-{1-[(4-methylphenyl)carbonyl]-3-oxodecahydroquinoxalin-2-yl}acetamide, also known by its systematic name, is a complex organic compound with the following chemical formula:

$$\text{C}_{23}\text{H}_{25}\text{ClN}_2\text{O}_4$$C23​H25​ClN2​O4​

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Preparation Methods

Synthetic Routes::

Synthesis from 4-Methoxyphenyl Isocyanate and 5-Chloro-2-methoxyaniline:

Industrial Production Methods:

Chemical Reactions Analysis

Reactions::

Oxidation and Reduction:

Substitution Reactions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The compound likely interacts with specific molecular targets or pathways.
• Further research is needed to elucidate its precise mechanism.

Comparison with Similar Compounds

Similar Compounds: